BENGHE Foundational & Exploratory

Check Availability & Pricing

Indium nitride safety data sheet and handling
precautions

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Indium nitride

Cat. No.: B1203082

An In-depth Technical Guide to the Safe Handling of Indium Nitride (InN)
Introduction

Indium Nitride (InN) is a semiconductor material with significant potential in optoelectronics
and high-frequency electronics. This guide is intended for researchers, scientists, and
professionals in drug development who may handle InN in laboratory or manufacturing
settings. While Indium Nitride is not currently classified as a hazardous substance under the
Globally Harmonized System (GHS), its toxicological properties have not been thoroughly
investigated.[1][2] Furthermore, related insoluble indium compounds, such as Indium Tin Oxide
(ITO) and Indium Phosphide (InP), have demonstrated significant pulmonary toxicity and
carcinogenic potential in animal studies.[3][4] Therefore, a cautious approach, adhering to strict
safety protocols, is imperative when handling this material. This document provides a
comprehensive overview of the known safety data, handling precautions, and emergency
procedures for Indium Nitride.

Hazard Identification and Classification

Indium Nitride is generally not classified as a dangerous substance.[5][6] However, due to a
lack of comprehensive toxicological data, potential health effects should not be disregarded.[1]

o Potential Acute Health Effects:
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o Inhalation: May cause respiratory tract irritation, characterized by a dry throat, coughing,
and shortness of breath.[1][5] Prolonged inhalation may be harmful.[7]

o Skin Contact: May cause skin irritation, including redness, itching, and inflammation.[1][5]
o Eye Contact: May cause eye irritation with symptoms like redness and watering.[1][5]

o Ingestion: May be harmful if swallowed, potentially causing nausea and stomach
discomfort.[1][5]

o Chronic Health Effects: The chronic health effects of Indium Nitride are not well-
documented.[1] However, prolonged or repeated exposure to other indium compounds has
been linked to serious and sometimes fatal lung disease in workers.[4][8] Animal studies on
compounds like ITO and InP have shown evidence of pulmonary toxicity and carcinogenicity.

[3]14]

Quantitative Safety Data

The following tables summarize the key quantitative data available for Indium Nitride.

Table 1: Physical and Chemical Properties

Property Value Reference
Chemical Formula InN [2][5]
Molecular Weight 128.82 g/mol [2]

CAS Number 25617-98-5 [7]

EC Number 247-130-6 [9]
Appearance Solid, powder [7]

| Flammability | Non-flammable |[9] |

Table 2: Occupational Exposure Limits (OELS)
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Parameter Value Agency/Basis Reference
TLV-TWA (as In) 0.1 mg/m? ACGIH [21[7]
REL-TWA (as In) 0.1 mg/m?3 NIOSH [21[7]

PEL (as In) 0.1 mg/m3 California OSHA [7]

| Biological Exposure Index (BEI) | 1 pg/L of Indium in serum or plasma | ACGIH |[2][7] |

Table 3: Toxicological Data Summary

Finding for Indium
Nitride

Effect

Not known; data is

Acute Toxicity lacking.[7]
acking.

Context from Other

Insoluble Indium Reference
Compounds
N/A [7]

Not listed as a
Carcinogenicity carcinogen by IARC,

NTP, or OSHA.[2][7]

InP is evaluated as
"probably

carcinogenic to

humans (Group 2A)"

and ITO as "possibly [4]
carcinogenic to

humans (Group 2B)"

by IARC based on

animal studies.

| Target Organ Effects | One source lists bone marrow as a target organ.[5] | Lungs are a

primary target for insoluble indium compounds like ITO, InAs, and InP. Kidney and testicular

damage have also been observed in animal studies. [[3][4] |

Experimental Protocols and Methodologies

Specific experimental protocols for the toxicological assessment of Indium Nitride are not

detailed in publicly available safety data sheets. However, the health hazards associated with
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related indium compounds have been evaluated using established methodologies in animal
studies. These studies provide a framework for understanding the potential risks of InN.

e Long-Term Inhalation Studies: The carcinogenic potential of compounds like Indium
Phosphide (InP) and Indium Tin Oxide (ITO) was evaluated through long-term inhalation
studies.[3][4] For example, studies on ITO involved exposing F344 rats and B6C3F1 mice to
grinding powder at various concentrations (e.g., 0.01, 0.03, 0.1 mg/m3) for 6 hours per day, 5
days a week, over a two-year period.[3]

« Intratracheal Instillation: To study pulmonary toxicity, some experiments have utilized
intratracheal instillations. In one such study, hamsters were administered 8 mg/kg of Indium
Arsenide (InAs) twice weekly for 7 weeks to assess lung damage.[3]

o Particle Size and Composition Analysis: Research has also focused on how patrticle size and
chemical composition affect toxicity. In one study, rats were exposed via inhalation to
different sizes of indium oxide (I0) and nano-sized ITO to compare their effects on
respiratory function and histopathology.[10]

These methodologies underscore the importance of controlling airborne particles and
minimizing inhalation exposure when working with any insoluble indium compound, including
Indium Nitride.

Handling and Storage Precautions
Adherence to strict handling and storage protocols is essential to minimize exposure.
e Engineering Controls: Work with Indium Nitride should be conducted in areas with adequate

ventilation. The use of process enclosures or local exhaust ventilation is recommended to
maintain airborne levels below the established exposure limits.[7][11]

o Personal Protective Equipment (PPE):

o Respiratory Protection: If engineering controls are insufficient or during tasks that may
generate dust, a NIOSH-approved N95 (US) or P1 (EN 143) dust mask should be used.[5]
[12]
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o Hand Protection: Handle with impervious gloves inspected prior to use.[2][5]
Contaminated gloves should be disposed of properly.[2]

o Eye Protection: Use safety glasses or shields tested and approved under government
standards such as NIOSH (US) or EN 166 (EU).[2][5]

o Skin and Body Protection: Wear suitable protective clothing to prevent skin contact.[1][13]

e Hygiene Practices: Do not eat, drink, or use tobacco products in the work area.[1] Wash
hands thoroughly after handling the material.[1][7] Do not blow dust off clothing with
compressed air.[1]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place away from
incompatible materials.[2][6][7]
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Preparation

Begin Work with InN

:

Assess Engineering Controls
(e.g., Fume Hood, LEV)

'

Select & Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator if needed)

Material Handling

Handle InN
(Minimize dust generation)

Post-Handling

Clean Work Area
(Wet wipe or HEPA vacuum)

:

Store InN in Tightly
Sealed Container

'

Dispose of Contaminated Waste
(Gloves, wipes, etc.)

'

Wash Hands Thoroughly

i

End Work
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Emergency Event

(Spill or Exposure)

<>

Yes

Isolate Area &
Ensure Ventilation

Don Emergency PPE
(Respirator, Gloves)

Clean Spill
(Use HEPA Vacuum,
Avoid Dust)

Package Waste for
Proper Disposal

No
Personal Exposure)

Move to Safety
(Fresh Air, Eyewash,
Safety Shower)

Administer First Aid
(per SDS)

Remove Contaminated
Clothing

Seek Medical Attention
(Bring SDS)

Report Incident

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b1203082?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1203082?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

